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Cat. No.: B1642979

Get Quote

In the fields of chemical research and pharmaceutical development, unambiguous

communication is paramount. The structural complexity of novel chemical entities demands a

universal, logic-based system of nomenclature to ensure reproducibility, facilitate regulatory

compliance, and protect intellectual property. The International Union of Pure and Applied

Chemistry (IUPAC) provides this systematic framework. This guide offers a detailed

deconstruction of the IUPAC name for 1-(benzofuran-2-yl)propan-1-one, a molecule that serves

as an excellent case study due to its combination of a heterocyclic aromatic system and an

acyclic ketone. This analysis is designed for researchers, medicinal chemists, and drug

development professionals who routinely encounter and synthesize complex molecular

architectures.

Part 1: Deconstruction of the Core Molecular
Components
To derive the systematic name, we must first analyze the two primary structural components of

the molecule: the ketone functional group, which dictates the naming suffix, and the benzofuran

heterocyclic system, which acts as a substituent.

The Principal Functional Group: Ketones
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According to IUPAC nomenclature, functional groups are ranked by priority to determine the

parent structure and the appropriate suffix for the compound's name.[1][2] The ketone,

characterized by a carbonyl group (>C=O) bonded to two carbon atoms, holds a higher priority

than ethers, aromatic systems, and alkanes.[3][4] Therefore, the molecule will be named as a

ketone.

The key IUPAC rules for naming ketones are as follows:

The parent chain is the longest continuous carbon chain that contains the carbonyl group.[5]

The '-e' ending of the parent alkane is replaced with the suffix '-one'.[6][7]

The chain is numbered to give the carbonyl carbon the lowest possible locant (position

number).[8]

For the molecule in question, the ketone is part of a three-carbon chain, which leads to the

parent name "propanone".

The Substituent: Benzofuran Heterocycle
Benzofuran is a bicyclic aromatic heterocycle composed of a benzene ring fused to a furan

ring.[9][10] Understanding its standardized numbering is critical for correctly identifying the

point of attachment to the parent ketone chain.

IUPAC Numbering Protocol for Benzofuran: The numbering of the benzofuran ring system

begins at the heteroatom (oxygen) as position 1 and proceeds around the furan ring first, then

continues around the benzene ring. The carbon atoms at the ring fusion are designated 3a and

7a.[9]

The diagram below, generated using DOT language, illustrates this mandatory numbering

convention.

Benzofuran Numbering

1 2 3 3a 4 5 6 7 7a
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Caption: IUPAC numbering of the benzofuran ring system.

In our target molecule, the benzofuran ring is attached to the propanone chain via the carbon at

position 2. When a cyclic system is a substituent, its name is modified by adding the suffix '-yl'.

Thus, the substituent is named benzofuran-2-yl.

Part 2: Systematic Protocol for IUPAC Name
Assembly
The assembly of the final IUPAC name is a stepwise process that follows a clear logical

hierarchy. This self-validating protocol ensures that the same systematic name is derived

regardless of who is applying the rules.

Experimental Protocol: Name Derivation
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Step Action Rationale Result

1
Identify the Principal

Functional Group

The ketone group has

a higher priority than

the ether within the

benzofuran ring and

the aromatic system.

[1][3]

The compound is

named as a ketone,

using the suffix "-one".

2
Determine the Parent

Chain

Select the longest

continuous carbon

chain containing the

ketone's carbonyl

group.[5][8]

A three-carbon chain:

propane.

3
Name the Parent

Structure

Replace the final '-e'

of the alkane name

with the ketone suffix

'-one'.

Propanone.

4
Number the Parent

Chain

Number the carbon

chain to assign the

lowest possible locant

to the carbonyl

carbon.[6][7]

The carbonyl carbon

is C1. The full parent

name is propan-1-

one.

5
Identify and Name the

Substituent

The benzofuran ring is

attached at its C2

position to the parent

chain.

The substituent is

benzofuran-2-yl.

6
Assemble the Final

Name

Prefix the parent

name with the

substituent name,

indicating its location

on the parent chain

(C1).

1-(benzofuran-2-

yl)propan-1-one.

The logical flow for constructing the name is visualized in the following diagram.
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Caption: Logical workflow for IUPAC name derivation.

Part 3: Significance in a Scientific Context
The benzofuran scaffold is recognized in medicinal chemistry as a "privileged structure".[9] This

means it is a molecular framework that is capable of binding to multiple biological targets,

making it a valuable starting point for drug discovery programs. Numerous natural products and

synthetic pharmaceuticals contain the benzofuran core.[9] The ability to precisely name

derivatives, such as 1-(benzofuran-2-yl)propan-1-one, is therefore not merely an academic

exercise but a critical component of research and development, enabling chemists to

accurately document, search, and differentiate novel compounds in chemical databases and

scientific literature.[11]

Conclusion
The IUPAC name 1-(benzofuran-2-yl)propan-1-one is derived through a systematic and

hierarchical application of established nomenclature rules. By first identifying the principal

functional group (ketone) to define the parent chain (propan-1-one) and then identifying the

attached substituent based on the standardized numbering of the benzofuran heterocycle

(benzofuran-2-yl), we arrive at a name that is both precise and universally understood. This

methodical approach underscores the power of IUPAC nomenclature to translate complex two-

dimensional structures into a linear string of text that preserves all essential connectivity

information, a foundational skill for all professionals in the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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